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Compound of Interest

Compound Name: Axinysone A

Cat. No.: B15595844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Axinysone A is a naturally occurring sesquiterpenoid of the aristolane class. It has been

isolated from two distinct biological sources: the marine sponge Axinyssa isabela and the

terrestrial fungus Ramaria formosa. This dual origin makes Axinysone A a subject of interest

for chemical ecology and natural product biosynthesis research. Structurally, it possesses a

characteristic tricyclic core with a molecular formula of C₁₅H₂₂O₂ and a molecular weight of

234.33 g/mol . Axinysone A has been investigated for its potential biological activities,

including cytotoxic and enzyme inhibitory effects. This technical guide provides a detailed

overview of the existing literature on Axinysone A, focusing on its biological activities, the

experimental protocols used for its evaluation, and its chemical properties.
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Property Value Reference

Molecular Formula C₁₅H₂₂O₂
[Journal of Natural Products,

2008]

Molecular Weight 234.33 g/mol
[Journal of Natural Products,

2008]

IUPAC Name

(1aR,4aS,7R,7aR,7bS)-7-

hydroxy-1,1,4a,7-tetramethyl-

1a,2,3,4,7,7a-

hexahydrocyclopropa[b]naphth

alen-5(1H)-one

[PubChem]

CAS Number 1114491-57-4 [PubChem]

Appearance Colorless oil
[Chemical and Pharmaceutical

Bulletin, 2015]

Biological Activity
Axinysone A has been evaluated for two primary biological activities: cytotoxicity against

human tumor cell lines and inhibition of human neutrophil elastase.

Cytotoxic Activity
In a study by Esposito et al. (2008), Axinysone A was isolated from the marine sponge

Axinyssa isabela and tested for its cytotoxic effects against three human tumor cell lines. The

results are summarized in the table below.

Cell Line Cancer Type IC₅₀ (µg/mL)

A549 Lung Carcinoma >10

HCT-116 Colon Carcinoma >10

T98G Glioblastoma >10

Data from Esposito et al., Journal of Natural Products, 2008.
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The results indicate that Axinysone A did not exhibit significant cytotoxicity against these three

cancer cell lines at the concentrations tested.

Enzyme Inhibitory Activity
Lee et al. (2015) isolated Axinysone A from the fruiting bodies of the fungus Ramaria formosa

and evaluated its inhibitory activity against human neutrophil elastase (HNE).

Compound Concentration (µM) % Inhibition of HNE

Axinysone A 100 35-30%

EGCG (positive control) 100 60%

Data from Lee et al., Chemical and Pharmaceutical Bulletin, 2015.

Axinysone A demonstrated moderate inhibitory activity against human neutrophil elastase.

Experimental Protocols
Isolation of Axinysone A
From Axinyssa isabela (Marine Sponge):

The detailed protocol for the isolation of Axinysone A from the sponge Axinyssa isabela is

described by Esposito et al. (2008). The general workflow is as follows:
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To cite this document: BenchChem. [Axinysone A: A Comprehensive Technical Review].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595844#axinysone-a-literature-review-and-
background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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